Cas no 1251629-09-0 (N-(2-bromophenyl)-2-[8-(3-methoxyphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide)

• Product Name: N-(2-bromophenyl)-2-[8-(3-methoxyphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• CAS No: 1251629-09-0
• MF: C₂₀H₁₆BrN₅O₄
• MW: 470.276143074036
• CID: 5396953
• Update Time: 2025-08-05

N-(2-bromophenyl)-2-[8-(3-methoxyphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromophenyl)-2-[8-(3-methoxyphenoxy)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• N-(2-bromophenyl)-2-[8-(3-methoxyphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide

• Inchi： 1S/C20H16BrN5O4/c1-29-13-5-4-6-14(11-13)30-19-18-24-26(20(28)25(18)10-9-22-19)12-17(27)23-16-8-3-2-7-15(16)21/h2-11H,12H2,1H3,(H,23,27)
• InChI Key： KIMZTXSYENDATD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Br)(=O)CN1C(=O)N2C=CN=C(OC3=CC=CC(OC)=C3)C2=N1

Additional information on N-(2-bromophenyl)-2-[8-(3-methoxyphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide

Professional Introduction to N-(2-bromophenyl)-2-[8-(3-methoxyphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide (CAS No. 1251629-09-0)

N-(2-bromophenyl)-2-[8-(3-methoxyphenoxy)-3-oxo-2H,3H-[1,2,4triazolo[4,3-a]pyrazin-2-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number CAS No. 1251629-09-0, represents a confluence of structural complexity and potential therapeutic applications. Its molecular architecture incorporates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The core structure of this compound is built around a triazolopyrazine scaffold, which is a heterocyclic system known for its broad spectrum of biological activities. The triazolopyrazine ring system is further functionalized with various substituents that enhance its interactability with biological targets. Specifically, the presence of a 2-bromophenyl group at the N-position and an acetylamide moiety at the C-position contributes to the compound's overall reactivity and binding properties.

The 3-methoxyphenoxy group appended to the triazolopyrazine core introduces an additional layer of functional diversity. This aromatic ether moiety is known to modulate the pharmacokinetic and pharmacodynamic profiles of molecules by influencing their solubility, metabolic stability, and target interactions. The methoxy group in particular can serve as a hydrogen bond acceptor, enhancing binding affinity to certain protein targets.

In recent years, there has been a surge in interest regarding heterocyclic compounds as pharmacological agents. The triazolopyrazine scaffold has been extensively studied for its potential in treating various diseases, including cancer, inflammation, and infectious disorders. Researchers have leveraged its ability to engage with multiple biological pathways simultaneously, leading to the development of dual-action or multi-target drugs. The compound in question aligns well with this trend, offering a unique combination of structural features that could lead to novel therapeutic interventions.

The synthesis of N-(2-bromophenyl)-2-[8-(3-methoxyphenoxy)-3-oxo-2H,3H-[1,2,4triazolo[4,3-a]pyrazin-2-yl]acetamide presents a significant challenge due to its intricate molecular framework. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high precision. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to efficiently link different functional groups in a controlled manner. These methodologies not only improve yield but also enhance the purity of the final product, which is crucial for subsequent biological evaluation.

The biological activity of this compound has been preliminarily explored in several in vitro assays. Initial studies suggest that it exhibits notable interactions with enzymes and receptors relevant to various disease states. For instance, preliminary docking studies have indicated potential binding affinities with kinases and other signaling proteins that play critical roles in cell proliferation and differentiation. Such interactions are of particular interest in oncology research, where modulating these pathways can lead to effective antitumor therapies.

Furthermore, the compound's ability to cross the blood-brain barrier has been investigated using computational modeling techniques. The presence of lipophilic groups like the 2-bromophenyl moiety suggests that it may possess adequate permeability for central nervous system (CNS) drug delivery. This opens up possibilities for its application in treating neurological disorders such as Alzheimer's disease or Parkinson's disease, where targeted drug delivery is essential for efficacy.

The impact of stereochemistry on the biological activity of this compound cannot be overstated. The precise arrangement of atoms within the molecule can significantly influence its pharmacological properties. Therefore, stereochemical control during synthesis is paramount to ensuring that only the most active enantiomer or diastereomer is obtained. Techniques such as chiral resolution and asymmetric synthesis are being employed to achieve this level of control.

In conclusion, N-(2-bromophenyl)-2-[8-(3-methoxyphenoxy)-3-oxo-2H,3H-[1,2,4triazolo[4,3-a]pyrazin-2-yl]acetamide represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique molecular architecture and promising biological profile make it an attractive candidate for further investigation in medicinal chemistry. As research continues to uncover new applications for heterocyclic compounds like this one, we can expect significant advancements in drug discovery and development across multiple therapeutic areas.